Cas no 2172324-41-1 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-2-methylbutanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-2-methylbutanoic acid
• CAS No: 2172324-41-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6102292
• PubChem ID: 165503665
• Update Time: 2025-10-23

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-2-methylbutanoic acid
• 2172324-41-1
• EN300-1490983
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}-2-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-5-26(4,23(30)31)16-27-22(29)14-25(2,3)28-24(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21H,5,14-16H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： VGLYDVHMBKHMAB-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(NCC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-2-methylbutanoic acid

Research Briefing on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-2-methylbutanoic acid (CAS: 2172324-41-1)

In recent years, the compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-2-methylbutanoic acid (CAS: 2172324-41-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group, has been explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for novel therapeutics. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), making this compound particularly relevant for researchers developing peptide-based drugs.

Recent studies have focused on optimizing the synthesis and purification processes of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-2-methylbutanoic acid to enhance its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its suitability for pharmaceutical applications. These efforts are critical for scaling up production and meeting the stringent quality standards required for clinical use.

One of the key findings from the latest research is the compound's role in improving the stability and bioavailability of peptide drugs. By incorporating this Fmoc-protected amino acid derivative into peptide sequences, researchers have observed enhanced resistance to enzymatic degradation and improved cellular uptake. This has significant implications for the development of next-generation peptide therapeutics, particularly in oncology and metabolic disorders where peptide drugs are increasingly being utilized.

Furthermore, the unique structural features of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-2-methylbutanoic acid have been leveraged to design novel drug conjugates. For instance, recent publications highlight its use in creating prodrugs that release active therapeutic agents in response to specific biological stimuli, such as pH changes or enzymatic activity. This targeted approach minimizes off-target effects and enhances the therapeutic index of the drugs.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in material science. Researchers have explored its use in the development of bioresponsive hydrogels and other biomaterials that can be used for controlled drug release or tissue engineering. The Fmoc group's ability to self-assemble into nanostructures under specific conditions has opened new avenues for creating functional materials with tailored properties.

Despite these promising developments, challenges remain in the widespread adoption of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-2-methylbutanoic acid. Issues such as cost-effective synthesis, scalability, and long-term stability under various storage conditions need to be addressed. Ongoing research is focused on overcoming these hurdles through innovative synthetic routes and formulation strategies.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-2-methylbutanoic acid (CAS: 2172324-41-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide drug development to advanced biomaterials, highlighting its broad potential. As research continues to uncover new uses and optimize its properties, this compound is poised to play a pivotal role in the future of therapeutics and material science.